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Compound of Interest

Compound Name: 2-fluoro-N-methylbenzamide

Cat. No.: B2811828

An In-depth Technical Guide to the Safe Handling of 2-fluoro-N-methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Proactive Stance on Chemical Safety

In the landscape of pharmaceutical research and development, novel molecular entities are the
currency of innovation. 2-fluoro-N-methylbenzamide, a substituted benzamide, represents a
class of compounds with significant potential in medicinal chemistry. However, with novel
potential comes the responsibility of rigorous safety assessment. This guide is constructed on
the principle of proactive risk mitigation. Given that the toxicological profile of 2-fluoro-N-
methylbenzamide is not yet fully characterized, a cautious and well-informed approach is
paramount.[1][2] This document synthesizes available data from the compound itself and its
structural analogs to provide a comprehensive framework for its safe handling, storage, and
emergency management. The protocols herein are designed to be self-validating, embedding
safety into the workflow to protect researchers and ensure the integrity of experimental
outcomes.

Chemical and Physical Identity

A foundational understanding of a compound's properties is the first step in a robust safety
protocol. These characteristics influence its behavior under various laboratory conditions.
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Property Value Source
Chemical Name 2-fluoro-N-methylbenzamide [3]
Synonyms o-fluoro-N-methylbenzamide [3]

CAS Number 52833-63-3 [31[4]
Molecular Formula CsHsFNO [5103]
Molecular Weight 153.15 g/mol [5]
Appearance White Solid / Crystalline ]

Powder

Melting Point 75-80 °C (167 - 176 °F) [7]
Boiling Point 167 °C (332.6 °F) at 11 mmHg [7]

Data not widely available; likely
Solubilt soluble in organic solvents.
olubiity . .
Benzamide is soluble in

alcohol.[6]

Hazard Identification and Risk Assessment

While specific toxicological data for 2-fluoro-N-methylbenzamide is limited, the Globally
Harmonized System (GHS) classifications for this compound and its close analogs provide a
clear directive for cautious handling.[3][8] The primary risks are associated with irritation to the
skin, eyes, and respiratory system.

GHS Hazard Statements:

o H315: Causes skin irritation.[3][8]

e H319: Causes serious eye irritation.[3][8]

o H335: May cause respiratory irritation.[3][8]

Analog Compound Hazards: It is prudent to consider hazards associated with similar
benzamides, which include:
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e H302: Harmful if swallowed.[9][10][11]
e H317: May cause an allergic skin reaction.[9][10]
e H341: Suspected of causing genetic defects.[12]

Expert Analysis: The presence of the fluoro- and methylbenzamide moieties necessitates a
high degree of caution. The irritant properties are likely due to the chemical reactivity of the
molecule with biological tissues. The potential for uncharacterized systemic toxicity upon
ingestion or inhalation cannot be dismissed. Therefore, all handling procedures must be
designed to eliminate direct contact and aerosol generation.

Engineering Controls and Personal Protective
Equipment (PPE)

The cornerstone of safety is a multi-layered defense, starting with engineering controls and
supplemented by appropriate PPE. This creates a redundant system that minimizes exposure
potential.

Engineering Controls

e Chemical Fume Hood: All weighing and handling of powdered 2-fluoro-N-methylbenzamide
must be conducted within a certified chemical fume hood to prevent inhalation of airborne
particulates.[13]

» Ventilation: The laboratory should be well-ventilated to ensure low background
concentrations of any chemical vapors.[2][14]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and
regularly tested.[2][8][14]

Personal Protective Equipment (PPE)

A standardized PPE protocol is non-negotiable. The following ensemble provides
comprehensive protection against the identified hazards.
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» Eye Protection: Chemical safety goggles conforming to ANSI Z87.1 or EN 166 standards are
mandatory.[7][8][9]

e Hand Protection: Nitrile or neoprene chemical-resistant gloves must be worn. Gloves should
be inspected for integrity before each use and disposed of after handling the compound.[8]
[13][15]

o Body Protection: A standard laboratory coat, fully buttoned, is required to protect skin and
personal clothing.[13]

o Respiratory Protection: When handling significant quantities of the powder outside of a fume
hood, a NIOSH-approved respirator with a particulate filter is recommended.[9][13][16]

Workflow for Donning and Doffing PPE

The sequence of donning and doffing PPE is critical to prevent cross-contamination.
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PPE Doffing Protocol
1. Remove Gloves 2. Remove Lab Coat 4. Remove Respirator
[ (inside-out) H (roll away from body) j—»( 3. Remove Goggles )—> (if used) '—P' 5. Wash Hands Thoroughly )
PPE Donning Protocol

1. Don Lab Coat 2 D'on Re;plrator 3. Don Safety Goggles 4. Wash Hands 5. Don Gloves
(if required) (over cuffs)

( 1. Evacuate Area )
( 2. Don Full PPE )

3. Contain Spill )

4. Sweep/Vacuum Solid
(Avoid Dust)

:

5. Decontaminate Area

l

6. Dispose as
Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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